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Compound of Interest

6-(2-Chlorophenyl)-2-
Compound Name:

hydroxypyridine
CAS No.: 1111114-35-2
Cat. No.: B6366358

Get Quote

\ J

CAS Number: 1111114-35-2 Formula: C11HsCINO Molecular Weight: 205.64 g/mol Synonyms:
6-(2-Chlorophenyl)pyridin-2-ol; 6-(2-Chlorophenyl)-2(1H)-pyridone

Executive Safety Summary

Treat as a Potent Bioactive Intermediate. 6-(2-Chlorophenyl)-2-hydroxypyridine is a
pharmacophore scaffold often used in the synthesis of AMPA receptor antagonists (e.qg.,
Perampanel analogs). While specific toxicological data (LD50) may be limited, its structural
similarity to bioactive pyridone drugs mandates a Default Safety Strategy equivalent to
Occupational Exposure Band (OEB) 3 (Potent).

Immediate Hazards:
e Respiratory Irritant: High risk of mucosal irritation upon dust inhalation.

e Ocular Damage: Crystalline fines can cause mechanical and chemical corneal injury.
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» Unknown Systemic Toxicity: As a drug intermediate, assume potential central nervous

system (CNS) activity upon absorption.

Chemical Profile & Hazard Analysis

Effective safety protocols rely on understanding the why behind the hazard.

Property

Value/Description

Safety Implication

Physical State

White to off-white crystalline

powder

High potential for electrostatic
dust generation. Inhalation risk

is primary.

Exists in equilibrium between

Chemically reactive at both N

and O positions; requires

Tautomerism 2-hydroxypyridine (enol) and 2- )
_ moisture-controlled storage to
pyridone (keto). ) )
prevent caking/degradation.
Skin Absorption Risk: The
lipophilic chlorophenyl moiet
] o Moderate (Chlorophenyl group P p pheny ] Y
Lipophilicity ) facilitates dermal penetration
increases logP). )
better than unsubstituted
pyridines.
) ) Spills in organic solvents
- Low in water; Soluble in o
Solubility penetrate nitrile gloves faster

DMSO, DCM, Methanol.

than solid powder.

Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on "standard" lab PPE. This compound requires an upgraded barrier

protocol.

PPE Decision Logic (Graphviz)
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Solid (< 19g) Solid (> 19g)

'

Level 1: Standard Barrier Level 2: Enhanced Barrier
- Nitrile Gloves (Double) - Double Nitrile or Laminate Gloves
- Safety Glasses - Tyvek Sleeve Covers
- Lab Coat - N95/P100 Respirator (if outside hood)
- Fume Hood (Mandatory) - Goggles

In Solution (Organic Solvent)

Level 3: Solvent Barrier
- Silver Shield/Laminate Gloves (Inner)

- Nitrile Gloves (Outer)
- Chemical Splash Goggles

Click to download full resolution via product page

Caption: Decision tree for selecting PPE based on physical state and quantity, ensuring
appropriate barrier protection.

Detailed Gear Specifications
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Zone

Requirement

Technical Rationale

Respiratory

Engineering Control First:
Handle primarily in a certified
Chemical Fume Hood. Backup:
NIOSH N95 or P100
particulate respirator if hood

access is compromised.

The solid powder is prone to
static charge and
aerosolization. Inhalation is the
fastest route to systemic

exposure.

Hand Protection

Double Gloving Protocol: 1.
Inner: Nitrile (4 mil, extended
cuff). 2. Outer: Nitrile
(standard) OR Silver Shield (if
dissolved in DCM/THF).

The chlorophenyl group
increases organic solubility.
Single nitrile layers may be
permeable to solvated

compound within <15 mins.

Chemical Splash Goggles
(Indirect Vent). Note: Safety

Prevents entry of fine dust

particles that can bypass

Eye/Face ] o ]
glasses are insufficient for standard safety glasses side-
powders due to gap exposure. shields.

Wrist gaps are the #1
Lab Coat (Buttoned, Knee- ]
) exposure point. Tyvek sleeves

Body length) + Disposable Tyvek

Sleeves.

bridge the gap between glove

and lab coat.

Operational Handling Protocol

Trustworthiness Check: This workflow minimizes static discharge and containment breach.

Step-by-Step Workflow

e Preparation:

o Turn on Fume Hood and verify airflow (Face velocity > 100 fpm).

o Place an anti-static mat or wipe surfaces with an anti-static cloth inside the hood.

Causality: Pyridone derivatives are often fluffy solids that fly apart due to electrostatic

repulsion.
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o Pre-weigh waste container and place it inside the hood.

e Weighing & Transfer:

o Do NOT use a spatula directly into the stock bottle. Pour a small amount into a secondary
disposable weigh boat first.

o Use a funnel for transfer to the reaction vessel to prevent neck contamination.

o Self-Validating Step: Wipe the exterior of the stock bottle with a solvent-damp tissue
(methanol) before removing it from the hood. Check the tissue under UV light (if
applicable) or assume it is contaminated and dispose of it as hazardous waste.

» Reaction Setup:
o Add solvent slowly down the side of the vessel to wash down any adherent powder.

o Seal the vessel immediately.

Handling Workflow Diagram (Graphviz)

1. Prep Workspace Static Control 2. Weighing Minimize Dust 3. Transfer Containment 4. Decontamination
(Anti-static wipe, Airflow check) (Use secondary boat, Keep in Hood) ™| (Use funnel, Wash down) (Wipe container, Seal waste)

Click to download full resolution via product page

Caption: Operational workflow emphasizing static control and containment to prevent cross-
contamination.

Emergency Response & Decontamination

Spill Management Strategy:
e Solid Spill:
o Do NOT sweep. Sweeping generates dust.

o Cover with a damp paper towel (water/methanol mixture) to suppress dust.
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o Scoop up the damp material and place in a hazardous waste bag.

o Clean area with 1N HCI (to protonate the pyridine nitrogen, increasing water solubility)
followed by soap and water.

e Solution Spill:
o Absorb with vermiculite or spill pads.
o Dispose of as solvent waste.
Exposure First Aid:

o Eye Contact: Rinse immediately with water for 15 minutes.[1][3] Note: Pyridones can be
sticky; ensure thorough irrigation.

o Skin Contact: Wash with soap and water.[1][2][3] Avoid using alcohol/solvents on skin, as
this may enhance absorption of the chlorophenyl moiety.

Waste Disposal Strategy

Compliance with local environmental regulations (RCRA/EPA or local equivalent) is mandatory.

e Solid Waste: Dispose of as Hazardous Chemical Waste (Tag: "Toxic Solid, Organic"). Do not
dispose of in trash.

e Liquid Waste: Segregate into Halogenated Organic Waste streams (due to the Chlorine
atom).

o Container Disposal: Triple rinse empty containers with Methanol before disposal. Collect
rinsate as halogenated waste.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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